2-(4-fluorophenoxy)-N-((1-isonicotinoylpiperidin-4-yl)methyl)acetamide

• IUPAC Name: 2-(4-fluorophenoxy)-N-[[1-(pyridine-4-carbonyl)piperidin-4-yl]methyl]acetamide
• InChI: InChI=1S/C20H22FN3O3/c21-17-1-3-18(4-2-17)27-14-19(25)23-13-15-7-11-24(12-8-15)20(26)16-5-9-22-10-6-16/h1-6,9-10,15H,7-8,11-14H2,(H,23,25)
• InChI Key: GWBCRAFXKIVLFR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNC(=O)COC2=CC=C(C=C2)F)C(=O)C3=CC=NC=C3
• Molecular Formula: C20H22FN3O3
• Molecular Weight: 371.4 g/mol

Description

2-(4-fluorophenoxy)-N-((1-isonicotinoylpiperidin-4-yl)methyl)acetamide, also known as ML277, is a small molecule compound that has gained attention in recent years due to its potential therapeutic applications. This compound was first identified as a potent and selective activator of the KCNQ1 potassium channel, which plays a crucial role in regulating cardiac action potentials. Since then, ML277 has been studied extensively for its effects on various physiological and biochemical processes.

Scientific Research Applications

Photoreactions and Drug Stability

Studies on similar compounds, such as flutamide and its photoreactions, have shed light on the stability of pharmaceutical compounds under different conditions, which is crucial for developing safe and effective drugs. For instance, the photoreactions of flutamide in different solvents highlight the importance of understanding the chemical behavior of compounds under various environmental exposures (Watanabe, Fukuyoshi, & Oda, 2015).

Synthesis of Novel Compounds

Research into the synthesis and characterization of novel acetamide derivatives, such as those based on cyanophenoxy and substituted phenyl groups, demonstrates the ongoing exploration of new chemicals for potential applications in various fields, including pharmaceuticals and agriculture (Yang Man-li, 2008).

Radiochemistry and Imaging Agents

The development of radiolabeled ligands for imaging applications, such as those targeting peripheral benzodiazepine receptors, indicates the potential use of similar acetamide derivatives in diagnostic and therapeutic research (Zhang et al., 2003).

Herbicidal Activity

Compounds within this chemical family have also been explored for their herbicidal activities, suggesting applications in developing new agrochemicals that could provide more efficient and selective weed control options (Wu et al., 2011).

Neuropharmacology and Drug Development

Research into compounds with similar structures has implications for neuropharmacology and the development of new therapeutics for neuropsychiatric conditions. For example, studies on modafinil and its interaction with neurotransmitter transporters provide insights into the mechanisms of action of potential drugs (Madras et al., 2006).